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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Reactive Yellow 185
against two alternative reactive dyes, Reactive Yellow 145 and Reactive Yellow 86, in textile
applications, specifically for dyeing cellulosic fibers like cotton. The information presented is
supported by experimental data from various studies to assist in making informed decisions for

textile dyeing processes.

Data Presentation: Performance Comparison

The following tables summarize the key performance indicators for Reactive Yellow 185 and
its alternatives. It is important to note that the data is compiled from different sources, and
direct comparisons should be made with consideration of the varying experimental conditions.

Table 1: Color Fastness Properties
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Reactive Reactive Reactive
Property Test Standard
Yellow 185 Yellow 145 Yellow 86

Light Fastness ISO 105-B02 5-6 6-7 2
Washing
Fastness 1ISO 105-C06 5 4-5 5
(Staining)
Washing
Fastness ISO 105-C06 4-5 5 4-5
(Fading)
Perspiration
Fastness (Acidic

ISO 105-E04 5 4-5 5
& Alkaline;
Staining)
Perspiration
Fastness (Acidic

] ISO 105-E04 4-5 5 4

& Alkaline;
Fading)
Dry Rubbing

1ISO 105-X12 4-5 4-5 4-5
Fastness
Wet Rubbing

ISO 105-X12 3 4 3
Fastness
Oxygen Bleach

ISO 105-C09 3-4 4-5 5

Fastness

Table 2: Dyeing Efficiency
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Reactive Reactive Reactive
Parameter Notes
Yellow 185 Yellow 145 Yellow 86

Exhaustion rates
are highly
dependent on
dyeing
parameters
(temperature,
salt

Exhaustion (%) Dat(:). Not 70.80% Daté Not c.:oncentr?tion,

Available Available liquor ratio).

Bifunctional
reactive dyes
generally exhibit
higher
exhaustion than
monofunctional

dyes.

Fixation
efficiency
indicates the
percentage of
dye that
covalently bonds
with the fiber.
Fixation (%) Dat"_" Not 90.95% Daté Not Higher fixation
Available Available leads to better
wash fastness
and less effluent
coloration.
Bifunctional dyes
typically show
higher fixation

rates.
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The type of
reactive group
influences the

Bifunctional Bifunctional ] )
] o o ] required dyeing
Reactive Group (Monochlorotriazi  (Monochlorotriazi  Monofunctional
i i ] o temperature and
Type ne and Vinyl ne and Vinyl (Dichlorotriazine) )
alkali, as well as
Sulfone) Sulfone)

the stability of
the dye-fiber
bond.

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
reproducibility and comparability. Below are detailed protocols for the key experiments cited.

Dyeing Procedure (Exhaust Dyeing Method)

» Fabric Preparation: Scour and bleach 100% cotton knit fabric to ensure it is free from
impurities.

o Dye Bath Preparation: Prepare a dyebath with a liquor ratio of 1:10 (1 part fabric to 10 parts
water).

» Dyeing Process:

[¢]

Set the dyebath temperature to 60°C.

o

Add a sequestering agent and maintain for 10 minutes.

o

Add the pre-dissolved reactive dye and run for 10 minutes.

[¢]

Gradually add Glauber's salt (sodium sulfate) over 20 minutes.

[¢]

Continue dyeing for another 30 minutes.

o

Add soda ash (sodium carbonate) to the dyebath to initiate fixation and run for 60 minutes.

o After-treatment:
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[e]

Drain the dyebath and give the fabric a cold rinse.

Neutralize with acetic acid.

o

[¢]

Soap the dyed fabric at 95°C for 10 minutes with a suitable washing agent.

Rinse with hot and then cold water.

[¢]

[e]

Dry the fabric at ambient temperature.

Determination of Exhaustion and Fixation Percentage

Exhaustion (%E): Measure the absorbance of the dye solution before and after the dyeing
process using a UV-Vis spectrophotometer at the dye's maximum absorbance wavelength
(Amax). The exhaustion percentage is calculated using the following formula: %E = [(Ao - A1)
/ Ao] x 100 Where Ao is the initial absorbance of the dyebath and A: is the absorbance of the
dyebath after dyeing.

Fixation (%F): Strip the unfixed dye from a sample of the dyed fabric by washing with a
standard soap solution. Measure the absorbance of the stripping solution. The fixation
percentage is calculated as: %F = [((Ao - A1) - A2) / (Ao - A1)] x 100 Where Az is the
absorbance of the stripping solution.

Color Fastness Testing

Color Fastness to Washing (ISO 105-C06): A specimen of the dyed fabric, in contact with a
multi-fiber adjacent fabric, is laundered under specified conditions (temperature, detergent,
and abrasive action). The change in color of the specimen and the degree of staining on the
adjacent fabric are assessed using grey scales.[1][2]

Color Fastness to Light (ISO 105-B02): A specimen of the dyed fabric is exposed to artificial
light under specified conditions, along with a set of blue wool references. The color fastness
is assessed by comparing the change in color of the specimen with that of the references.

Color Fastness to Rubbing (ISO 105-X12): A specimen of the dyed fabric is rubbed with a
dry and a wet cotton cloth under specified pressure. The degree of color transferred to the
cotton cloths is assessed using a grey scale for staining.
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o Color Fastness to Perspiration (ISO 105-E04): A specimen of the dyed fabric, in contact with
a multi-fiber adjacent fabric, is treated with artificial perspiration solutions (acidic and
alkaline), subjected to mechanical pressure, and dried. The change in color of the specimen
and the staining of the adjacent fabric are assessed using grey scales.

Mandatory Visualization

The following diagrams illustrate the key workflows and relationships in the benchmarking
process.
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Caption: Experimental workflow for benchmarking reactive dye performance.
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Caption: Key interactions in the reactive dyeing of cellulosic fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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